Cas no 98463-12-8 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride
• CAS No: 98463-12-8
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 6640625
• PubChem ID: 11230644
• Update Time: 2024-01-23

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid hydrochloride
• 98463-12-8
• SCHEMBL6775150

• Inchi： 1S/C13H19NO2.ClH/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16;/h4-7,11H,8,14H2,1-3H3,(H,15,16);1H
• InChI Key： YHCVDWBIARWMBX-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1C=CC(=CC=1)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų